Cas no 1225554-04-0 (3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid)

3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid structure
1225554-04-0 structure
Product name:3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
CAS No:1225554-04-0
MF:C15H15NO2
MW:241.285104036331
CID:6078440
PubChem ID:82084662

3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
    • 1225554-04-0
    • EN300-1655904
    • Inchi: 1S/C15H15NO2/c1-11-6-2-3-7-12(11)10-13(15(17)18)14-8-4-5-9-16-14/h2-9,13H,10H2,1H3,(H,17,18)
    • InChI Key: MCNSFCBEANALPR-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CN=1)CC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 241.110278721g/mol
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.2Ų

3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1655904-2.5g
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
2.5g
$1791.0 2023-06-04
Enamine
EN300-1655904-5.0g
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
5g
$2650.0 2023-06-04
Enamine
EN300-1655904-250mg
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
250mg
$840.0 2023-09-21
Enamine
EN300-1655904-10000mg
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
10000mg
$3929.0 2023-09-21
Enamine
EN300-1655904-500mg
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
500mg
$877.0 2023-09-21
Enamine
EN300-1655904-0.25g
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
0.25g
$840.0 2023-06-04
Enamine
EN300-1655904-0.05g
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
0.05g
$768.0 2023-06-04
Enamine
EN300-1655904-0.1g
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
0.1g
$804.0 2023-06-04
Enamine
EN300-1655904-50mg
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
50mg
$768.0 2023-09-21
Enamine
EN300-1655904-1000mg
3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
1225554-04-0
1000mg
$914.0 2023-09-21

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